3-(3-Amino-2-piperidin-1-yl-phenylamino)-propan-1-ol

• Molecular Formula: C14H23N3O
• Molecular Weight: 249.35 g/mol
• IUPAC Name: 3-(3-amino-2-piperidin-1-ylanilino)propan-1-ol
• InChI: InChI=1S/C14H23N3O/c15-12-6-4-7-13(16-8-5-11-18)14(12)17-9-2-1-3-10-17/h4,6-7,16,18H,1-3,5,8-11,15H2
• InChI Key: HMHCWMXNFBXJNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=CC=C2NCCCO)N

Description

3-(3-Amino-2-piperidin-1-yl-phenylamino)-propan-1-ol is a useful research compound. Its molecular formula is C14H23N3O and its molecular weight is 249.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-piperidin-1-yl-benzene-1,3-diamine (300 mg, 1.57 mmol) in N,N-dimethylformamide (4 mL) was added sodium hydride (60% suspension in mineral oil, 63 mg, 1.57 mmol) followed by 3-bromo-1-propanol (0.14 mL, 1.57 mmol) and the reaction mixture was stirred at 60° C. overnight. The resulting mixture was then extracted with ethyl acetate (150 mL) and the organic layer was washed twice with water (80 mL) and once with brine (80 mL), dried over anhydrous sodium sulfate, filtered and evaporated under reduced pressure. The crude residue was purified by flash chromatography (hexane/EtOAc, 60/40) to give 22 mg of 3-(3-amino-2-piperidin-1-yl-phenylamino)-propan-1-ol.